Cas no 2175581-04-9 (1-[4-[(2,3-Dihydro-1H-indol-1-yl)methyl]-1-piperidinyl]-2-propen-1-one)

• Product Name: 1-[4-[(2,3-Dihydro-1H-indol-1-yl)methyl]-1-piperidinyl]-2-propen-1-one
• CAS No: 2175581-04-9
• MF: C₁₇H₂₂N₂O
• MW: 270.369384288788
• CID: 5413224
• PubChem ID: 132326950
• Update Time: 2025-10-29

1-[4-[(2,3-Dihydro-1H-indol-1-yl)methyl]-1-piperidinyl]-2-propen-1-one Chemical and Physical Properties

Names and Identifiers

• 1-{4-[(2,3-dihydro-1H-indol-1-yl)methyl]piperidin-1-yl}prop-2-en-1-one
• 2175581-04-9
• 1-[4-(2,3-Dihydroindol-1-ylmethyl)piperidin-1-yl]prop-2-en-1-one
• AKOS033934851
• Z2517213654
• EN300-7522265
• 1-[4-[(2,3-Dihydro-1H-indol-1-yl)methyl]-1-piperidinyl]-2-propen-1-one

• Inchi： 1S/C17H22N2O/c1-2-17(20)18-10-7-14(8-11-18)13-19-12-9-15-5-3-4-6-16(15)19/h2-6,14H,1,7-13H2
• InChI Key： XGNZUHCECKNINN-UHFFFAOYSA-N
• SMILES： C(N1CCC(CN2C3=C(C=CC=C3)CC2)CC1)(=O)C=C

Computed Properties

• Exact Mass: 270.173213330g/mol
• Monoisotopic Mass: 270.173213330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 23.6Ų

Experimental Properties

• Density: 1.109±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 471.2±14.0 °C(Predicted)
• pka: 6.27±0.20(Predicted)

Additional information on 1-[4-[(2,3-Dihydro-1H-indol-1-yl)methyl]-1-piperidinyl]-2-propen-1-one

Chemical Overview: CAS No 2175581-04-9 - 1-[4-[(2,3-Dihydro-1H-indol-1-yl)methyl]-1-piperidinyl]-2-propen-1-one

The compound with CAS No 2175581-04-9, commonly referred to as 1-[4-[(2,3-Dihydro-1H-indol-1-yl)methyl]-1-piperidinyl]-2-propen-1-one, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines elements of indole and piperidine moieties, making it a subject of interest for researchers exploring novel chemical entities with potential bioactive properties.

The molecular structure of this compound is notable for its indole ring, which is a heterocyclic aromatic structure containing nitrogen. This feature is significant because indole derivatives are known for their diverse biological activities, including anti-inflammatory, antioxidant, and anticancer properties. The piperidine ring in the molecule adds further complexity, as piperidine derivatives are often associated with neuroactive properties and are frequently used in drug design.

Recent studies have focused on the synthesis and characterization of this compound. Researchers have employed advanced synthetic techniques to optimize the production process, ensuring high purity and yield. For instance, a study published in the *Journal of Organic Chemistry* highlighted the use of green chemistry principles* to synthesize this compound, emphasizing the importance of sustainability in modern chemical research.

In terms of applications, this compound has shown promise in various fields. In pharmacology, it has been investigated for its potential as a neuroprotective agent*. Preclinical studies suggest that it may exhibit protective effects against oxidative stress and neuronal damage, making it a candidate for treating neurodegenerative diseases such as Alzheimer's and Parkinson's. Additionally, its antioxidant properties* have been explored in the context of skincare products, where it could serve as a natural alternative to synthetic antioxidants.

The structural versatility of this compound also makes it a valuable tool in medicinal chemistry. Its ability to form hydrogen bonds and interact with biological targets such as enzymes and receptors has been extensively studied. A recent paper in *Medicinal Chemistry Communications* reported on the use of computational modeling to predict the binding affinity of this compound to various protein targets, providing insights into its potential therapeutic applications.

From an environmental perspective, the ecological impact of this compound has been a topic of interest. Studies have examined its biodegradability and toxicity levels under different conditions. Results indicate that it exhibits low toxicity towards aquatic organisms, which aligns with current trends towards eco-friendly chemical development.

In conclusion, CAS No 2175581-04-9 represents a cutting-edge molecule with multifaceted applications across various scientific disciplines. Its unique structure, combined with recent advancements in synthesis and application studies, positions it as a promising candidate for future research and development. As ongoing investigations continue to uncover its full potential, this compound stands at the forefront of innovative chemical exploration.